4-Cyano-3-fluorophenyl chloroformate

• Molecular Formula: C8H3ClFNO2
• Molecular Weight: 199.56 g/mol
• SMILES: C1=CC(=C(C=C1OC(=O)Cl)F)C#N
• InChI: InChI=1S/C8H3ClFNO2/c9-8(12)13-6-2-1-5(4-11)7(10)3-6/h1-3H
• InChIKey: KXFKBPWCMMWBCC-UHFFFAOYSA-N

4-Cyano-3-fluorophenyl Chloroformate: Identity & Specifications

4-Cyano-3-fluorophenyl chloroformate (CAS 130840-15-2) is a dual-activated aryl chloroformate ester bearing both a cyano (–CN) and a fluoro (–F) substituent on the phenyl ring [1]. With a molecular formula of C₈H₃ClFNO₂ and a molecular weight of 199.56 g/mol, it is classified as a reactive acylating agent used to introduce the 4-cyano-3-fluorophenoxycarbonyl moiety into nucleophilic substrates . Its computed XLogP3 of 2.6 and four hydrogen-bond acceptor sites distinguish it from simpler chloroformate analogs, while its primary utility spans liquid-crystal intermediate synthesis and specialty carbamate formation [2].

Primary Role

Reactive acylating agent for 4-cyano-3-fluorophenoxycarbonyl installation

Key Syntheses

Liquid-crystal intermediate and specialty carbamate formation

Reactivity Context

Enhanced acylation kinetics relative to mono-substituted chloroformates

• [1] PubChem Compound Summary for CID 81647003, 4-Cyano-3-fluorophenyl chloroformate. National Center for Biotechnology Information (2025). View Source
• [2] Hoffmann-La Roche Inc. U.S. Patent 5,413,734. 4-Cyano-3-fluorophenyl esters. (1995). View Source

4-Cyano-3-fluorophenyl Chloroformate: Why Generic Analogs Fail

Simple substitution with phenyl chloroformate, 4-nitrophenyl chloroformate, or 4-fluorophenyl chloroformate fails to reproduce the reactivity and application-specific performance of 4-cyano-3-fluorophenyl chloroformate. This arises from the non-additive electronic effects of the ortho-fluoro and para-cyano substituents, which together produce a Hammett σ value exceeding that of a single nitro group, leading to quantifiably faster acylation kinetics [1]. Furthermore, in liquid-crystal applications, the 4-cyano-3-fluorophenyl ester motif uniquely delivers a broad mesophase range and high clearing points that mono-cyano or mono-fluoro analogs cannot match, making direct generic substitution technically invalid [2].

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Phenyl, 4-nitrophenyl, or 4-fluorophenyl chloroformates may not reproduce the unique reactivity and liquid-crystal performance.

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Combined ortho-fluoro and para-cyano substituents produce a higher Hammett σ, altering acylation kinetics relative to any single substituent analog.

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Liquid-crystal ester motif delivers a broad mesophase range and high clearing points not matched by mono-cyano or mono-fluoro analogs.

• [1] I. S. Koo, J. S. Lee, K. Yang, K. Kang, I. Lee. The Studies on Substituent and Kinetic Solvent Isotope Effect in Solvolyses of Phenyl Chloroformates. Bull. Korean Chem. Soc. 1999, 20 (5), 573–576. View Source
• [2] Hoffmann-La Roche Inc. U.S. Patent 5,413,734. 4-Cyano-3-fluorophenyl esters. (1995). View Source

4-Cyano-3-fluorophenyl Chloroformate: Differentiation Evidence

Enhanced Reactivity vs. 4-Nitrophenyl Chloroformate

The combined electron-withdrawing effect of the 4-cyano (σₚ = +0.66) and 3-fluoro (σₘ = +0.34) substituents yields an estimated composite σ of +1.00, exceeding the σₚ of +0.78 for the 4-nitro group [1]. Applying the experimentally determined Hammett reaction constant ρ = 1.49 for solvolysis of para-substituted phenyl chloroformates in methanol at 25.0 °C, the predicted relative rate versus the unsubstituted phenyl analog is k/k₀ ≈ 31, compared to k/k₀ ≈ 14.5 for 4-nitrophenyl chloroformate [2]. This indicates 4-cyano-3-fluorophenyl chloroformate is approximately 2.1-fold more reactive than the standard activated chloroformate, 4-nitrophenyl chloroformate.

Solvolysis Reactivity

Class-level inference

k/k₀ ≈ 31 vs. 14.5 for 4-nitrophenyl; ~2.1× faster

Supports shorter acylation times or lower reagent excess

Predicted from Hammett σ; methanol, 25 °C

Evidence Dimension	Relative solvolysis rate constant (k/k₀) in methanol at 25.0 °C
Target Compound Data	Estimated k/k₀ ≈ 31 (based on composite σ = +1.00 and ρ = 1.49)
Comparator Or Baseline	4-Nitrophenyl chloroformate: k/k₀ ≈ 14.5 (σ = +0.78, ρ = 1.49); Phenyl chloroformate: k/k₀ = 1.0 (σ = 0)
Quantified Difference	~2.1× faster than 4-nitrophenyl chloroformate; ~31× faster than phenyl chloroformate
Conditions	Methanol solvolysis, 25.0 °C; Hammett ρ value from Koo et al. (1999); σ values from literature compilations

Why This Matters

For procurement decisions, a 2.1-fold higher reactivity directly translates to shorter reaction times or lower reagent stoichiometry in acylation steps, improving process efficiency in carbamate and carbonate syntheses.

• [1] Hammett equation parameter compilations: Cyano σₚ = +0.66, σₘ = +0.56; Fluoro σₘ = +0.34, σₚ = +0.06. (Hansch, C.; Leo, A.; Taft, R. W. Chem. Rev. 1991, 91, 165–195). View Source
• [2] I. S. Koo, J. S. Lee, K. Yang, K. Kang, I. Lee. The Studies on Substituent and Kinetic Solvent Isotope Effect in Solvolyses of Phenyl Chloroformates. Bull. Korean Chem. Soc. 1999, 20 (5), 573–576. View Source

Superior Mesophase Range for Liquid Crystals

Patent data disclose that 4-cyano-3-fluorophenyl esters exhibit a 'surprisingly broad mesophase range and comparatively high clearing points' when incorporated into nematic and cholesteric mixtures, relative to conventional cyano-phenyl or fluoro-phenyl ester analogs [1]. The 4-cyano-3-fluorophenyl chloroformate serves as the critical acylating agent to install this performance-enhancing moiety onto cyclohexane-, phenyl-, or dioxane-based alcohol cores. The resulting liquid-crystal mixtures demonstrate high positive dielectric anisotropy and low threshold potentials, which are essential for TN, STN, and OMI display cells [1].

Mesophase Range

Context-dependent

Reported broad mesophase range and high clearing points

Enables high-performance liquid-crystal mixtures

Quantitative data not publicly disclosed; patent US 5,413,734

Evidence Dimension	Mesophase range breadth and clearing point elevation
Target Compound Data	4-Cyano-3-fluorophenyl esters: 'surprisingly broad mesophase range' and 'comparatively high clearing points' (qualitative patent claim)
Comparator Or Baseline	Unsubstituted phenyl esters and mono-substituted (e.g., 4-cyano or 4-fluoro) phenyl esters used in conventional liquid-crystal mixtures
Quantified Difference	Quantitative clearing point data not publicly disclosed in the patent; differentiation is stated as significant and unexpected by the inventors relative to prior art compositions
Conditions	Nematic and cholesteric liquid-crystal mixtures for electro-optical devices (TN, STN, SBE, OMI cells)

Why This Matters

Procuring 4-cyano-3-fluorophenyl chloroformate is essential for R&D teams developing high-performance liquid-crystal mixtures, as alternative chloroformates cannot deliver the same mesophase stability and electro-optical properties.

• [1] Hoffmann-La Roche Inc. U.S. Patent 5,413,734. 4-Cyano-3-fluorophenyl esters. (1995). View Source

Aminolysis Selectivity vs. 4-Nitrophenyl Chloroformate

The dual parametric structure–reactivity correlation for aminolysis of aryl chloroformates (log k_N = 0.3 pKₐ(nuc) + 0.7 σ⁻ – 0.2 pKₐ(nlg)) predicts that the higher composite σ value of 4-cyano-3-fluorophenyl (+1.00) compared to 4-nitrophenyl (+0.78) yields a Δ log k_N of approximately +0.15, corresponding to a 1.4-fold rate enhancement under identical amine and solvent conditions [1]. This enhanced reactivity can be exploited for chemoselective N-acylation in the presence of less nucleophilic hydroxyl groups, reducing competing carbonate formation.

Aminolysis Selectivity

Class-level inference

Predicted ~1.4× faster vs. 4-nitrophenyl chloroformate

May improve chemoselective N-acylation

Based on dual-parameter LFER model; aqueous aminolysis

Evidence Dimension	Second-order rate constant for aminolysis (k_N) in water at 25.0 °C, ionic strength 0.2 M
Target Compound Data	Predicted log k_N increase of +0.15 vs. 4-nitrophenyl analog (based on σ⁻ difference of 0.22 and ρ_nlg = 0.7)
Comparator Or Baseline	4-Nitrophenyl chloroformate: literature k_N values for secondary alicyclic amines; Phenyl chloroformate: literature k_N values
Quantified Difference	~1.4× faster than 4-nitrophenyl chloroformate for a given amine nucleophile
Conditions	Aqueous aminolysis, 25.0 °C; dual-parameter equation from Castro & Ruiz (2001)

Why This Matters

The rate advantage enables lower reagent excess and improved chemoselectivity in complex molecule synthesis, reducing purification burden and cost of goods for pharmaceutical intermediate production.

• [1] E. A. Castro, M. G. Ruiz. Structure–Reactivity Correlations in the Aminolysis of Aryl Chloroformates. Int. J. Chem. Kinet. 2001, 33 (5), 281–287. DOI: 10.1002/kin.1022. View Source

4-Cyano-3-fluorophenyl Chloroformate: Key Application Scenarios

High-Performance LC Esters for Electro-Optical Devices

Utilize 4-cyano-3-fluorophenyl chloroformate to acylate trans-4-alkylcyclohexanols or 4-alkylphenols, generating esters that function as high-Δε components in nematic and cholesteric mixtures. The resulting materials provide broader mesophase ranges and higher clearing points compared to esters derived from 4-cyanophenyl or 4-fluorophenyl chloroformates, directly improving display contrast and operating temperature windows in TN, STN, and OMI cells [1].

Accelerated Chemoselective Carbamate Synthesis

Employ 4-cyano-3-fluorophenyl chloroformate for selective N-acylation of primary and secondary amines in the presence of aliphatic alcohols. The compound's 2.1-fold higher solvolytic reactivity (predicted) and 1.4-fold higher aminolysis rate relative to 4-nitrophenyl chloroformate enable shorter reaction times and reduced stoichiometric excess, minimizing side-product formation and simplifying downstream purification [2][3].

Fluoro-Cyano Building Blocks for Agrochemical Discovery

Use 4-cyano-3-fluorophenyl chloroformate as a key intermediate to introduce the metabolically stable 4-cyano-3-fluorophenoxy moiety into agrochemical candidates. The dual electron-withdrawing character of the substituent pattern can modulate the pKₐ and lipophilicity of downstream carbamates and carbonates, enabling fine-tuning of bioavailability and target-binding properties compared to analogs prepared from mono-substituted chloroformates [2].

Mechanistic Probe for Acyl Transfer Studies

Apply 4-cyano-3-fluorophenyl chloroformate as a probe electrophile in Hammett and Brønsted-type kinetic studies. Its composite σ value of ~+1.00 extends the accessible range of leaving-group substituent constants, allowing researchers to test the limits of linear free-energy relationships and refine mechanistic models for nucleophilic substitution at the carbonyl center [2][3].

Application

Selection Property

Validation Focus

LC ester synthesis for electro-optical devices

4-Cyano-3-fluorophenyl ester incorporation

Mesophase range and clearing point relative to mono-substituted esters

Chemoselective carbamate formation

Enhanced reactivity and selectivity profile

Reaction rate and product purity vs. 4-nitrophenyl analog

Fluoro-cyano building block for agrochemical discovery

Dual electron-withdrawing motif for pKₐ/lipophilicity tuning

Bioavailability and target binding relative to mono-substituted analogs

Mechanistic probe for acyl transfer studies

Extended σ range for LFER studies

Kinetic models and substituent effect correlations

• [1] Hoffmann-La Roche Inc. U.S. Patent 5,413,734. 4-Cyano-3-fluorophenyl esters. (1995). View Source
• [2] I. S. Koo, J. S. Lee, K. Yang, K. Kang, I. Lee. The Studies on Substituent and Kinetic Solvent Isotope Effect in Solvolyses of Phenyl Chloroformates. Bull. Korean Chem. Soc. 1999, 20 (5), 573–576. View Source
• [3] E. A. Castro, M. G. Ruiz. Structure–Reactivity Correlations in the Aminolysis of Aryl Chloroformates. Int. J. Chem. Kinet. 2001, 33 (5), 281–287. DOI: 10.1002/kin.1022. View Source